2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C18H18N2O3S/c1-22-16-4-3-13(10-17(16)23-2)5-7-20-18(21)15(11-19)9-14-6-8-24-12-14/h3-4,6,8-10,12H,5,7H2,1-2H3,(H,20,21)/b15-9+
• InChI Key: VCXINGXHGYLVMJ-OQLLNIDSSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=CC2=CSC=C2)C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)CCNC(=O)/C(=C/C2=CSC=C2)/C#N)OC
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide, also known as DTA-1, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. DTA-1 has been shown to have significant effects on the immune system, specifically on T cells, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide works by binding to the glucocorticoid-induced TNFR-related protein (GITR) on the surface of T cells. This binding leads to the activation of the T cells and the subsequent release of cytokines, which can modulate the immune response. 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been shown to specifically target regulatory T cells, which are involved in suppressing the immune response. By inhibiting these cells, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide can enhance the anti-tumor immune response and reduce inflammation in autoimmune diseases.
Biochemical and Physiological Effects:
2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide can inhibit the proliferation of T cells and induce apoptosis. Additionally, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been shown to increase the production of IFN-gamma and IL-2, cytokines that are involved in the immune response. In vivo studies have demonstrated that 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide can reduce inflammation and tissue damage in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has several advantages for use in lab experiments. It is a small molecule inhibitor, making it easy to synthesize and modify. Additionally, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been shown to have high specificity for GITR, making it a reliable tool for studying the immune response. However, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide does have some limitations. It has a relatively short half-life in vivo, which can limit its effectiveness in certain applications. Additionally, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide. One area of focus is the development of more potent and selective inhibitors of GITR. Additionally, researchers are investigating the use of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide in combination with other immunotherapies to enhance their effectiveness. Finally, there is interest in studying the long-term effects of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide on the immune system, particularly in the context of chronic diseases.

Synthesis Methods

The synthesis of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide involves several steps, including the reaction of 3-thiophenecarboxaldehyde with 2-(3,4-dimethoxyphenyl)ethylamine to form a Schiff base. This is followed by the reaction of the Schiff base with acrylonitrile to form the final product, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide. The synthesis of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been optimized to achieve high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of autoimmune diseases. 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been shown to specifically target T cells that are involved in autoimmune responses, leading to a reduction in inflammation and tissue damage. Additionally, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-thienyl)acrylamide has been investigated for its potential use in cancer immunotherapy, as it can enhance the anti-tumor immune response.